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Compound of Interest

Compound Name: Glycidaldehyde

Cat. No.: B058185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological
profile of glycidialdehyde. The information is intended to equip laboratory personnel with the
knowledge necessary to handle this chemical responsibly and minimize exposure risks. All
guantitative data has been summarized for clarity, and detailed experimental protocols for
handling and emergencies are provided.

Chemical and Physical Properties

Glycidialdehyde is a colorless liquid that is miscible with water and common organic solvents.
[1] It is classified as a probable human carcinogen (Group B2) based on animal studies,
although no human carcinogenicity data is available.[1]
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Property Value Unit Source
Molecular Formula C3H402 [2]

CAS Number 765-34-4 [2]

Molecular Weight 72.06 g/mol [3]
Boiling Point 350.39 K [3]
Melting Point 210.08 K [3]
Critical Temperature 541.92 K [3]
Critical Pressure 5818.28 kPa [3]

logP (Octanol/Water) -0.416 [3]

Water Solubility

0.55 mol/L [3]
(log10WS)

Toxicological Information

Glycidialdehyde is toxic by ingestion and inhalation and may cause irritation to the skin and
eyes.[1] It is a mutagen and has shown carcinogenic activity in animal studies.[1] The primary
mechanism of its toxicity is believed to be its ability to react with cellular macromolecules, most
notably DNA.
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Hazard Classification

Description

Source

Carcinogenicity

B2; probable human
carcinogen. Based on an
increased incidence of
malignant tumors in rats and

mice.[1]

[1]

Acute Toxicity

Toxic by ingestion and

inhalation.[1]

[1]

Skin Corrosion/Irritation

May irritate skin.[1]

[1]

Eye Damage/Irritation

May irritate eyes.[1]

[1]

Germ Cell Mutagenicity

Shows mutagenic activity in

many assay systems.[1]

[1]

Target Organ Toxicity

May cause damage to the liver
and kidneys and may affect the

nervous system.[2]

[2]

Mechanism of Action: DNA Adduct Formation

Glycidialdehyde is a bifunctional molecule containing both an epoxide and an aldehyde group,

making it highly reactive.[1] Its carcinogenicity is linked to its ability to form adducts with DNA. It

reacts with deoxyguanosine to form various adducts, which can lead to mutations if not

repaired. This process can also lead to the release of formaldehyde, which can independently

form DNA adducts, further contributing to genotoxicity.
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Experimental Protocols: Safe Handling and
Emergency Procedures

Due to its hazardous nature, strict adherence to safety protocols is mandatory when working
with glycidialdehyde. The following procedures are based on best practices for handling highly
toxic and carcinogenic aldehydes.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following diagram outlines the minimum
required PPE for handling glycidialdehyde.

Handling Glycidialdehyde

Proceed with Experiment

Click to download full resolution via product page

Required Personal Protective Equipment (PPE)

Engineering Controls and Work Practices

o Ventilation: All work with glycidialdehyde must be conducted in a certified chemical fume

hood to minimize inhalation exposure.

o Designated Area: Establish a designated area for working with glycidialdehyde. This area
should be clearly marked with warning signs.

e Quantities: Use the smallest possible quantity of glycidialdehyde for the experiment.
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» Transport: When transporting glycidialdehyde, use secondary containment to prevent spills.

e Hygiene: Wash hands thoroughly after handling glycidialdehyde, even if gloves were worn.
Do not eat, drink, or apply cosmetics in the laboratory.

Spill Cleanup Protocol

In the event of a spill, follow these procedures immediately.

o Evacuate and Alert: Alert personnel in the immediate area and evacuate. Post a warning sign
at the entrance to the contaminated area.

o Assess the Spill: For small spills (less than 50 mL) that are contained within a fume hood,
trained laboratory personnel may proceed with cleanup. For larger spills or any spill outside
of a fume hood, contact the institution's environmental health and safety (EHS) department
immediately.

o Don Appropriate PPE: Before beginning cleanup, don the appropriate PPE as outlined in
section 4.1, including a respirator with an organic vapor cartridge if the spill is outside a fume
hood.

o Contain and Absorb: Cover the spill with an inert absorbent material, such as vermiculite or a
commercial spill pillow, working from the outside in.

o Neutralize (Optional but Recommended): If a neutralizer is available (e.g., a solution of
sodium bisulfite), carefully apply it to the absorbed material.

o Collect Waste: Carefully scoop the absorbed material into a labeled, sealed container for
hazardous waste.

o Decontaminate: Decontaminate the spill area with a soap and water solution, followed by a
clean water rinse. All cleaning materials must also be disposed of as hazardous waste.

e Report: Report the incident to the laboratory supervisor and EHS.

First Aid Procedures
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 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.[2]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and
easy to do. Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Storage and Disposal

o Storage: Store glycidialdehyde in a tightly closed container in a cool, dry, and well-ventilated
area away from heat, sparks, and open flames.[1] It is a flammable liquid.[2] Store away from
oxidizing agents, acids, and bases.[4]

o Disposal: All glycidialdehyde waste, including contaminated materials from spill cleanups,
must be disposed of as hazardous waste in accordance with local, state, and federal
regulations. Contact your institution's EHS department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Glycidialdehyde: A Comprehensive Technical Guide to
Safety and Handling for Research Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b058185#glycidaldehyde-safety-data-
sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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